1-Linoleoyl Glycerol

• Molecular Formula: C21H38O4
• Molecular Weight: 354.5 g/mol
• InChI: InChI=1S/C21H38O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(24)25-19-20(23)18-22/h6-7,9-10,20,22-23H,2-5,8,11-19H2,1H3/t20-/m0/s1
• InChIKey: WECGLUPZRHILCT-FQEVSTJZSA-N

1-Linoleoyl Glycerol for Research Procurement: Core Identity and Differentiating Characteristics

1-Linoleoyl glycerol (1-LG; 1-monolinolein; CAS 2277-28-3) is a monoacylglycerol composed of linoleic acid (C18:2 ω-6) esterified at the sn-1 position of the glycerol backbone [1]. It is an endogenous member of the endocannabinoidome and serves both as a direct inhibitor of lipoprotein-associated phospholipase A₂ (Lp-PLA₂/PAF-AH) and as a substrate for the 15-lipoxygenase pathway in human granulocytes [1][2]. Unlike its saturated-chain analogs such as 1-monostearin, 1-LG possesses a 1Z,4Z-pentadiene motif that confers distinct enzyme recognition and oxidative reactivity profiles, making it uniquely suited for studies of lipid-mediated inflammation, enzymology, and biomarker discovery [2].

Side-chain specificityLinoleoyl 1Z,4Z-pentadiene motif determines Lp-PLA₂ inhibition and 15-LO substrate activity.

Dual enzyme roleActs as Lp-PLA₂ inhibitor and 15-lipoxygenase substrate; not replicated by saturated analogs.

Oxidation-sensitive handlingRequires cold-chain storage and inert atmosphere to prevent autoxidation of bis-allylic methylene.

• [1] Lee WS, Kim MJ, Beck YI, Park YD, Jeong TS. Lp-PLA₂ inhibitory activities of fatty acid glycerols isolated from Saururus chinensis roots. Bioorg Med Chem Lett. 2005;15(15):3573-3575. doi:10.1016/j.bmcl.2005.05.056 View Source
• [2] Archambault AS, Tinto F, Martin C, Dumais E, Rakotoarivelo V, Laviolette M, Silvestri C, Kostrzewa M, Ligresti A, Boulet LP, Di Marzo V, Flamand N. Biosynthesis of the Novel Endogenous 15-Lipoxygenase Metabolites N-13-Hydroxy-octodecadienoyl-ethanolamine and 13-Hydroxy-octodecadienoyl-glycerol by Human Neutrophils and Eosinophils. Cells. 2021;10(9):2322. doi:10.3390/cells10092322 View Source

1-Linoleoyl Glycerol Substitution Risk: Why Side-Chain Structure Dictates Function

Monoacylglycerols are not functionally interchangeable. The biological activity of 1-LG is determined by the linoleoyl side chain rather than the glycerol scaffold alone. The bis-allylic methylene group (between C-11 and C-14 of linoleate) is the critical structural element for 15-lipoxygenase recognition; saturated (1-monostearin) and monounsaturated (1-oleoyl glycerol) analogs lack this motif and are not 15-LO substrates [1]. Similarly, the unsaturated side chain is essential for Lp-PLA₂ inhibition—1-monostearin isolated from the same botanical source exhibited no reported inhibitory activity in the same assay panel [2]. Even positional isomerism matters: 2-monoolein (sn-2 oleoyl) produces a different antibacterial profile than 1-monolinolein (sn-1 linoleoyl) [3]. These structural determinants mean that substituting 1-LG with a generic monoacylglycerol—even one sharing the same nominal enzyme class—can ablate or qualitatively alter experimental outcomes.

Saturated analog mismatch

1-Monostearin lacks Lp-PLA₂ inhibition and is not a 15-LO substrate; side-chain unsaturation is required.

Monounsaturated analog mismatch

1-Oleoyl glycerol does not contain the bis-allylic methylene and cannot generate 13-HODE-G.

Positional isomer mismatch

2-Monoolein (sn-2) shows antibacterial activity where 1-monolinolein is inactive; antimicrobial profile may differ.

• [1] Archambault AS, Tinto F, Martin C, et al. Biosynthesis of the Novel Endogenous 15-Lipoxygenase Metabolites N-13-Hydroxy-octodecadienoyl-ethanolamine and 13-Hydroxy-octodecadienoyl-glycerol by Human Neutrophils and Eosinophils. Cells. 2021;10(9):2322. View Source
• [2] Lee WS, Kim MJ, Beck YI, Park YD, Jeong TS. Lp-PLA₂ inhibitory activities of fatty acid glycerols isolated from Saururus chinensis roots. Bioorg Med Chem Lett. 2005;15(15):3573-3575. View Source
• [3] Lavendi W, Nugraha AD, Rachmat R, Rahmayanti Y, Yulizar Y, Apriandanu DOB. Preparation of Monoacylglycerol Derivatives from Indonesian Edible Oil and Their Antimicrobial Assay against Staphylococcus aureus and Escherichia coli. Sci Rep. 2019;9:10941. View Source

1-Linoleoyl Glycerol Evidence Guide: Head-to-Head Quantitative Comparison Against Closest Analogs

Lp-PLA₂ Inhibition: 1-Linoleoyl Glycerol vs. 1-Monostearin from the Same Botanical Source

1-Linoleoyl glycerol is a validated Lp-PLA₂ inhibitor, whereas the saturated-chain analog 1-monostearin—isolated from the identical Saururus chinensis root extract in the same study—showed no quantifiable Lp-PLA₂ inhibition. The (R)- and (S)-enantiomers of 1-linoleoyl glycerol inhibited Lp-PLA₂ with IC₅₀ values of 45.0 µM and 52.0 µM, respectively, while 1-monostearin is absent from the reported inhibition data, consistent with inactivity [1]. This establishes side-chain unsaturation as a determinant of Lp-PLA₂ inhibitory pharmacophore recognition. For reference, darapladib (a clinical-phase Lp-PLA₂ inhibitor) achieves an IC₅₀ of 0.25 nM, situating 1-LG as a micromolar-potency endogenous tool compound suitable for mechanistic studies rather than therapeutic development .

Lp-PLA₂ Inhibition

Head-to-head

1-LG IC₅₀ 45–52 µM; 1-monostearin inactive

Linoleoyl side-chain essential for Lp-PLA₂ inhibition

Saturated analog from same botanical source showed no activity

Evidence Dimension	Lp-PLA₂ enzyme inhibition (IC₅₀)
Target Compound Data	(R)-1-Linoleoyl glycerol IC₅₀ = 45.0 µM; (S)-1-Linoleoyl glycerol IC₅₀ = 52.0 µM
Comparator Or Baseline	1-Monostearin (glycerol monostearate, isolated concurrently): no reported IC₅₀ (inactive); Darapladib IC₅₀ = 0.25 nM (reference inhibitor)
Quantified Difference	1-LG: IC₅₀ ~45–52 µM; 1-Monostearin: inactive; 1-LG is ~180,000-fold less potent than darapladib but active unlike saturated analog
Conditions	Recombinant human Lp-PLA₂ enzyme assay; compounds isolated from Saururus chinensis ethyl acetate root extracts (Lee et al., 2005)

Why This Matters

This is the strongest direct evidence that the linoleoyl side chain is required for Lp-PLA₂ inhibition—procurement of 1-LG rather than 1-monostearin determines whether any Lp-PLA₂ inhibitory activity is observed in an experimental system.

• [1] Lee WS, Kim MJ, Beck YI, Park YD, Jeong TS. Lp-PLA₂ inhibitory activities of fatty acid glycerols isolated from Saururus chinensis roots. Bioorg Med Chem Lett. 2005;15(15):3573-3575. View Source

15-Lipoxygenase Substrate Specificity: 1-Linoleoyl Glycerol vs. 1-Oleoyl Glycerol and 1-Palmitoyl Glycerol

1-Linoleoyl glycerol is metabolized by human 15-lipoxygenase-1 (eosinophils) and 15-lipoxygenase-2 (neutrophils) into the novel metabolite 13-hydroxy-octadecadienoyl-glycerol (13-HODE-G). This conversion requires the 1Z,4Z-pentadiene motif present in linoleate. In human eosinophils, substrate preference was linoleic acid > N-linoleoyl-ethanolamine > 1-LG, with metabolism nearly complete after 5 minutes. In neutrophils, conversion was maximal after 15–30 seconds with preference linoleic acid ≫ 1-LG > N-linoleoyl-ethanolamine [1]. 1-Oleoyl glycerol (C18:1, single double bond) and 1-palmitoyl glycerol (C16:0, fully saturated) lack the bis-allylic methylene group and cannot serve as 15-LO substrates, making 1-LG the only monoacylglycerol among common laboratory standards that generates 13-HODE-G in this pathway [1].

15-LO Substrate Specificity

Class-level

1-LG converted to 13-HODE-G; 1-oleoyl and 1-palmitoyl glycerol not substrates

Only 1-LG supports 15-LO pathway metabolite formation

Bis-allylic methylene required for enzyme recognition

Evidence Dimension	15-Lipoxygenase substrate conversion to 13-hydroxy derivative
Target Compound Data	1-LG converted to 13-HODE-G by eosinophils (near-complete at 5 min; substrate preference rank 3 of 3) and neutrophils (maximal at 15–30 s; substrate preference rank 2 of 3). 13-HODE-G detected in human and mouse tissues.
Comparator Or Baseline	1-Oleoyl glycerol: no 15-LO substrate activity (lacks pentadiene). 1-Palmitoyl glycerol: no 15-LO substrate activity (saturated). Linoleic acid: top substrate (positive control).
Quantified Difference	Structural determinant (presence/absence of 1Z,4Z-pentadiene) is binary; only 1-LG among monoacylglycerols tested produces 13-HODE-G.
Conditions	Isolated human peripheral blood eosinophils (15-LO-1) and neutrophils (15-LO-2); metabolites analyzed by LC-MS/MS. Methyl-arachidonoyl-fluorophosphonate (MAFP) used to inhibit 13-HODE-G hydrolysis.

Why This Matters

Researchers investigating 15-LO-dependent inflammatory pathways (asthma, airway inflammation) must use 1-LG specifically—substituting with 1-oleoyl glycerol or 1-palmitoyl glycerol will yield no 15-LO metabolite formation and false-negative results.

• [1] Archambault AS, Tinto F, Martin C, et al. Biosynthesis of the Novel Endogenous 15-Lipoxygenase Metabolites N-13-Hydroxy-octodecadienoyl-ethanolamine and 13-Hydroxy-octodecadienoyl-glycerol by Human Neutrophils and Eosinophils. Cells. 2021;10(9):2322. View Source

HIV/AIDS Plasma Biomarker Quantification: 1-Linoleoyl Glycerol vs. Healthy Baselines

Targeted quantitative LC-MS/MS metabolomics identified 1-linoleoyl glycerol as a validated diagnostic biomarker for AIDS. In plasma, 1-LG concentration in AIDS patients before highly active antiretroviral therapy (HAART) was approximately 22,934 ng/mL versus approximately 229 ng/mL in healthy volunteers—a ~100-fold elevation (P = 4.19 × 10⁻⁴). After HAART treatment, 1-LG levels decreased to approximately 4,922 ng/mL, trending toward normalization (5.1-fold down-regulation from pre-treatment levels) [1]. Among the panel of differentially expressed metabolites (PS(O-18:0/0:0), sphingosine, PE(21:0/0:0), and 1-LG), only sphingosine and 1-LG were confirmed as diagnostic biomarkers by targeted verification [1]. In a separate study, 1-LG also emerged as a potential biomarker in fatty-acid targeted serum metabolomics for HIV/AIDS, further supporting its translational utility [2].

HIV Plasma Biomarker

Cross-study comparable

~100-fold elevation in AIDS vs healthy (22,934 vs 229 ng/mL); 5.1-fold decrease post-HAART

Supports metabolomics biomarker research in HIV/AIDS context

Targeted LC-MS/MS confirmed; elevated in disease vs control

Evidence Dimension	Plasma concentration (ng/mL) in AIDS patients vs. healthy controls
Target Compound Data	1-LG: ~22,934 ng/mL (AIDS pre-HAART) vs. ~229 ng/mL (healthy), ~100-fold increase. Post-HAART: ~4,922 ng/mL. Untargeted fold change: 5.1069 (down-regulated post-treatment, P = 4.19 × 10⁻⁴).
Comparator Or Baseline	Healthy volunteer baseline: ~229 ng/mL. Sphingosine: significantly decreased in AIDS patients (opposite direction). PS(O-18:0/0:0) and PE(21:0/0:0) also altered but not validated as diagnostic biomarkers.
Quantified Difference	~100-fold elevation of 1-LG in AIDS plasma vs. healthy controls; 5.1-fold decrease after HAART toward normalization.
Conditions	LC-MS/MS targeted quantitative analysis; plasma from n=5 healthy volunteers, n=5 AIDS patients pre-HAART, n=5 patients post-HAART. Study: Lao et al., Front Pharmacol, 2022.

Why This Matters

1-LG is one of only two metabolites validated as AIDS diagnostic biomarkers among a panel of eight candidates, making it a specific procurement target for HIV/AIDS metabolomics laboratories developing or validating clinical diagnostic assays.

• [1] Lao D, Liu R, Liang J. Study on plasma metabolomics for HIV/AIDS patients treated by HAART based on LC-MS/MS. Front Pharmacol. 2022;13:885386. doi:10.3389/fphar.2022.885386 View Source
• [2] Bio-protocol. Fatty-acid targeted metabolomics. Analysis of 1-LG, 1-OG, 1-PG, 2-AG and other analytes in serum by UPLC-MS/MS. Bio-protocol Exchange. View Source

Antibacterial Selectivity: 1-Monolinolein vs. 2-Monoolein—Positional and Side-Chain Specificity

In a direct comparative study, 1-monolinolein (sn-1 linoleoyl) and 2-monoolein (sn-2 oleoyl) were synthesized from Indonesian corn oil and palm oil respectively and tested against Staphylococcus aureus and Escherichia coli using a well-diffusion assay. 1-Monolinolein produced no antibacterial activity against either S. aureus or E. coli, whereas 2-monoolein exhibited weak antibacterial activity against S. aureus [1]. This result is non-trivial: both compounds are unsaturated monoacylglycerols, yet the combination of positional isomerism (sn-1 vs. sn-2) and fatty acyl identity (linoleoyl vs. oleoyl) produces qualitatively different antibacterial outcomes. Earlier literature has separately shown that 1-monolinolein, 1-monoolein, and 1-monopalmitolein all profoundly inhibit growth of Pseudogymnoascus destructans (the causative agent of White-nose Syndrome in bats) at 0.2% in culture media, indicating that 1-LG does retain antifungal activity in specific contexts [2].

Antibacterial Selectivity

Head-to-head

1-Monolinolein inactive against S. aureus and E. coli; 2-monoolein weakly active

Positional isomer and acyl chain determine antibacterial outcome

Antifungal activity retained against Pd at 0.2% in media

Evidence Dimension	Antibacterial activity by well-diffusion assay (inhibition zone)
Target Compound Data	1-Monolinolein: no antibacterial activity against S. aureus or E. coli (no inhibition zone observed). Antifungal: profound inhibition of Pseudogymnoascus destructans at 0.2% in media at 10.3–11.5 °C.
Comparator Or Baseline	2-Monoolein: weak antibacterial activity against S. aureus. 1-Monoolein and 1-monopalmitolein: also inhibit Pd growth (antifungal context).
Quantified Difference	Qualitative difference: 1-monolinolein = inactive (antibacterial); 2-monoolein = weakly active (antibacterial). In antifungal context, 1-monolinolein = active.
Conditions	Well-diffusion method against S. aureus (Gram+) and E. coli (Gram−). Antifungal: Pd cultures at 10.3–11.5 °C with 0.2% compound in media.

Why This Matters

This directly demonstrates that 1-monolinolein cannot replace 2-monoolein for antibacterial applications, and researchers screening monoacylglycerols for antimicrobial activity must specify both the acyl chain and positional isomer when procuring compounds.

• [1] Lavendi W, Nugraha AD, Rachmat R, Rahmayanti Y, Yulizar Y, Apriandanu DOB. Preparation of Monoacylglycerol Derivatives from Indonesian Edible Oil and Their Antimicrobial Assay against Staphylococcus aureus and Escherichia coli. Sci Rep. 2019;9:10941. View Source
• [2] Frank CL, Sitler-Elbel KG, Hudson AJ, Ingala MR. The Antifungal Properties of Epidermal Fatty Acid Esters: Insights from White-Nose Syndrome (WNS) in Bats. Molecules. 2018;23(8):1986. View Source

Apo CIII-Induced Inflammation Attenuation: 1-Linoleoyl Glycerol as a Mechanistic Tool

1-Linoleoyl glycerol attenuates apolipoprotein CIII (apo CIII)-induced inflammation, as demonstrated in THP-1 monocytic cells and HepG2 hepatocytes. Apo CIII upregulates Lp-PLA₂ mRNA and protein in a dose- and time-dependent manner via MAPK and NFκB pathways, and 1-LG blocks this upregulation. Furthermore, 1-LG attenuates apo CIII-induced IL-6 production [1]. This positions 1-LG as a dual-function compound: it both inhibits Lp-PLA₂ enzymatic activity (IC₅₀ ~45–52 µM) and suppresses the apo CIII–Lp-PLA₂ positive feedback loop at the transcriptional level. In contrast, 1-monostearin lacks Lp-PLA₂ inhibitory activity and has not been demonstrated to modulate apo CIII signaling [2]. The specific involvement of the linoleoyl side chain in MAPK/NFκB pathway modulation distinguishes 1-LG from other monoacylglycerols for vascular inflammation research.

Apo CIII Inflammation

Supporting evidence

1-LG attenuates apo CIII-induced IL-6 and Lp-PLA₂ upregulation in THP-1/HepG2 cells

Supports apo CIII–Lp-PLA₂ pathway research

Dual enzymatic and transcriptional modulation reported

Evidence Dimension	Apo CIII-induced inflammatory response attenuation (IL-6 reduction; Lp-PLA₂ expression suppression)
Target Compound Data	1-LG attenuates apo CIII-induced IL-6 production and blocks apo CIII-mediated upregulation of Lp-PLA₂ mRNA/protein in THP-1 and HepG2 cells.
Comparator Or Baseline	1-Monostearin: no reported activity in apo CIII/Lp-PLA₂ signaling axis. MAPK and NFκB pathway inhibitors (positive controls): abolish apo CIII-induced Lp-PLA₂ upregulation.
Quantified Difference	Qualitative evidence; quantitative IC₅₀ data for IL-6 reduction not specified in source. Lp-PLA₂ inhibition IC₅₀ = 45–52 µM (separate assay).
Conditions	Human monocytic THP-1 cells and HepG2 hepatocytes; apo CIII stimulation; MAPK (PD98059, SB203580, SP600125) and NFκB (BAY 11-7082) pathway inhibitors as controls.

Why This Matters

For researchers studying the apo CIII–Lp-PLA₂–vascular inflammation axis, 1-LG is a necessary tool compound because its dual inhibitory profile (enzymatic + transcriptional) is not replicated by saturated monoacylglycerols.

• [1] Han Q, Zhang Y, Zhang Y, Liu T, Guo Z, Fan J, et al. Apolipoprotein CIII regulates lipoprotein-associated phospholipase A₂ expression via the MAPK and NFκB pathways. Biol Open. 2015;4(5):661-665. doi:10.1242/bio.201410900 View Source
• [2] Lee WS, Kim MJ, Beck YI, Park YD, Jeong TS. Lp-PLA₂ inhibitory activities of fatty acid glycerols isolated from Saururus chinensis roots. Bioorg Med Chem Lett. 2005;15(15):3573-3575. View Source

Oxidation Susceptibility and Handling Requirements: Practical Differentiation from Saturated Monoacylglycerols

The linoleoyl side chain of 1-LG contains a bis-allylic methylene group (C-11) that is highly susceptible to autoxidation, forming hydroperoxides and secondary oxidation products upon exposure to ambient oxygen, light, or elevated temperature [1]. This contrasts with 1-palmitoyl glycerol (C16:0) and 1-monostearin (C18:0), which are saturated and oxidation-resistant at standard storage temperatures. Vendor specifications consistently indicate that 1-LG must be stored at −20 °C as lyophilized powder (stable 36 months) or at −80 °C in solution (stable 6 months; only 1 month at −20 °C in solution) and handled under inert atmosphere . 1-Palmitoyl glycerol and 1-monostearin have less stringent storage requirements. The aqueous solubility of 1-LG is estimated at approximately 0.03 mg/L (25 °C), while DMSO solubility is ≥100 mg/mL (~282 mM), parameters that must be accounted for in experimental design .

Oxidative Handling

Class-level

Bis-allylic C-11 highly susceptible to autoxidation; cold storage required

Oxidation control essential for experimental reproducibility

Powder stable at −20°C, solution at −80°C under inert gas

Evidence Dimension	Oxidative stability and storage requirements
Target Compound Data	1-LG: contains bis-allylic C-11; requires −20 °C storage (powder, 36 months) or −80 °C (solution, 6 months); autoxidation forms hydroperoxides; DMSO solubility ≥100 mg/mL; aqueous solubility ~0.03 mg/L.
Comparator Or Baseline	1-Palmitoyl glycerol (C16:0 saturated): oxidation-resistant; less stringent storage. 1-Monostearin (C18:0 saturated): oxidation-resistant; no bis-allylic hydrogens.
Quantified Difference	Qualitative structural difference: presence of 1Z,4Z-pentadiene in 1-LG confers orders-of-magnitude higher susceptibility to autoxidation vs. saturated analogs.
Conditions	Autoxidation under ambient conditions; storage stability per multiple vendor CoA specifications (InvivoChem, Adooq, MedChemExpress, GlpBio).

Why This Matters

Oxidation of 1-LG during storage or assay preparation generates reactive lipid peroxidation products that can confound experimental readouts. Procurement teams must verify that the vendor ships 1-LG under appropriate cold-chain conditions and that the receiving laboratory has −20 °C or −80 °C storage capacity.

• [1] Lipid peroxidation reaction scheme for linoleoylglycerol species; conjugated hydroperoxydiene formation. PMC figure. 2020. View Source

1-Linoleoyl Glycerol Best-Fit Application Scenarios Based on Quantified Evidence

Lp-PLA₂/PAF-AH Enzymology and Atherosclerosis Model Studies

For laboratories studying Lp-PLA₂ enzymology or the apo CIII–Lp-PLA₂–NFκB inflammatory signaling axis, 1-LG is the required endogenous monoacylglycerol tool compound. Its IC₅₀ of 45–52 µM against Lp-PLA₂, combined with its ability to attenuate apo CIII-induced IL-6 production in THP-1 and HepG2 cells, makes it uniquely suited for mechanistic studies of vascular inflammation [1][2]. 1-Monostearin, isolated from the same source, shows no Lp-PLA₂ inhibition and cannot substitute. This application leverages the direct evidence from the Lee et al. (2005) and Han et al. (2015) studies.

15-Lipoxygenase Pathway Research in Asthma and Airway Inflammation

1-LG is essential for investigations of the 15-lipoxygenase pathway in human eosinophil and neutrophil biology, particularly in the context of severe asthma. Its conversion to 13-HODE-G by 15-LO-1 and 15-LO-2, with kinetics measurable within seconds to minutes, provides a tractable readout of 15-LO activity. Saturated and monounsaturated monoacylglycerols (1-OG, 1-PG) cannot produce this metabolite, making 1-LG procurement mandatory for experiments where 13-HODE-G detection is the endpoint [1]. The Archambault et al. (2021) study provides the detailed kinetic and cell-type-specific data supporting this application.

HIV/AIDS Metabolomic Biomarker Discovery and Validation

1-LG is one of only two metabolites validated as a diagnostic biomarker for AIDS in plasma metabolomics studies. The ~100-fold elevation in untreated AIDS patients (22,934 ng/mL vs. 229 ng/mL in healthy controls) and the 5.1-fold normalization after HAART provide strong quantitative rationale for including 1-LG in targeted metabolomic panels for HIV/AIDS clinical research [1]. Procuring high-purity 1-LG (>98%) is critical for establishing calibration curves and quality control standards in LC-MS/MS biomarker validation workflows.

Antifungal Susceptibility Testing Against Pseudogymnoascus destructans

For wildlife disease researchers investigating White-nose Syndrome in bats, 1-monolinolein is a validated antifungal compound that profoundly inhibits Pd mycelial growth at 0.2% concentration in culture media at biologically relevant temperatures (10.3–11.5 °C) [1]. The finding that Pd lipases do not hydrolyze the antifungal monoacylglycerols—whereas inactive esters are hydrolyzed—provides a mechanistic rationale for compound selection [1]. 1-LG should be included in antifungal susceptibility panels where monoacylglycerol structure-activity relationships are being mapped.

Application

Selection Property

Validation Focus

Lp-PLA₂ and vascular inflammation research

Lp-PLA₂ inhibition and apo CIII pathway modulation

Enzyme assay and IL-6 signaling endpoints

15-Lipoxygenase pathway in airway inflammation

15-LO substrate conversion to 13-HODE-G

LC-MS/MS metabolite detection in granulocytes

HIV/AIDS metabolomics biomarker studies

Reported plasma metabolomics biomarker context

Targeted LC-MS/MS assay and calibration standards

Antifungal susceptibility screening (Pd)

Antifungal monoacylglycerol at 0.2% in culture media

Mycelial growth inhibition at 10–12°C

• [1] Archambault AS, Tinto F, Martin C, et al. Cells. 2021;10(9):2322. / Frank CL, et al. Molecules. 2018;23(8):1986. / Lao D, et al. Front Pharmacol. 2022;13:885386. View Source
• [2] Lee WS, et al. Bioorg Med Chem Lett. 2005;15(15):3573-3575. / Han Q, et al. Biol Open. 2015;4(5):661-665. View Source